Cas no 954262-24-9 (2-Chloro-3H-benzoimidazole-5-sulfonyl Chloride)

2-Chloro-3H-benzoimidazole-5-sulfonyl chloride is a versatile sulfonyl chloride derivative primarily used as an intermediate in organic synthesis. Its reactive sulfonyl chloride group enables efficient functionalization, making it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The chloro-substituted benzoimidazole core enhances its utility in heterocyclic chemistry, offering opportunities for further derivatization. This compound exhibits high purity and stability under controlled conditions, ensuring reliable performance in synthetic workflows. Its compatibility with a range of nucleophiles allows for selective sulfonamide formation, contributing to its role in developing biologically active compounds. Proper handling is essential due to its moisture sensitivity and reactivity.

2-Chloro-3H-benzoimidazole-5-sulfonyl Chloride structure

954262-24-9 structure

Product Name:2-Chloro-3H-benzoimidazole-5-sulfonyl Chloride

CAS No:954262-24-9

MF:C₇H₄Cl₂N₂O₂S

MW:251.089858055115

MDL:MFCD22493498

CID:2092248

PubChem ID:10083492

Update Time:2025-06-08

2-Chloro-3H-benzoimidazole-5-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-1H-benzo[d]imidazole-6-sulfonyl chloride
- 2-chloro-1H-Benzimidazole-6-sulfonyl chloride
- 2-CHLORO-3H-BENZOIMIDAZOLE-5-SULFONYL CHLORIDE
- 2-CHLORO-1H-BENZIMIDAZOLE-5-SULFONYL CHLORIDE
- 2-chloro-1H-benzo[d]imidazole-5-sulfonyl chloride
- 2-chloro-1H-1,3-benzodiazole-5-sulfonyl chloride
- WODMMLHYNJMLBJ-UHFFFAOYSA-N
- ST2401805
- 2-chloro-3H-benzimidazole-5-sulfonyl chloride
- AKOS022183947
- 2-Chloro-1H-benzo[d]imidazole-6-sulfonylchloride
- DB-355563
- EN300-54764
- SCHEMBL3788068
- 954262-24-9
- AKOS000145710
- 2-Chloro-3h-benzoimidazole-5-sulfonylchloride
- DB-355523
- 2-Chloro-3H-benzoimidazole-5-sulfonyl Chloride
- MDL： MFCD22493498
- Inchi： 1S/C7H4Cl2N2O2S/c8-7-10-5-2-1-4(14(9,12)13)3-6(5)11-7/h1-3H,(H,10,11)
- InChI Key： WODMMLHYNJMLBJ-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2=C(C=1)NC(=N2)Cl)(=O)=O

Computed Properties

Exact Mass: 249.9370539g/mol
Monoisotopic Mass: 249.9370539g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.2
XLogP3: 2.5

2-Chloro-3H-benzoimidazole-5-sulfonyl Chloride Pricemore >>

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Chemenu	CM308896-1g	2-Chloro-1H-benzo[d]imidazole-6-sulfonyl chloride	954262-24-9	95%	1g	$505	2021-06-17
Chemenu	CM308896-1g	2-Chloro-1H-benzo[d]imidazole-6-sulfonyl chloride	954262-24-9	95%	1g	$1015	2024-07-18
Alichem	A061000034-1g	2-Chloro-1H-benzimidazole-5-sulfonyl chloride	954262-24-9	98%	1g	$726.49	2023-08-31
eNovation Chemicals LLC	Y0976345-1g	2-Chloro-3H-benzoiMidazole-5-sulfonyl chloride	954262-24-9	95%	1g	$800	2024-08-03
Enamine	EN300-54764-0.05g	2-chloro-1H-1,3-benzodiazole-5-sulfonyl chloride	954262-24-9		0.05g	$456.0	2023-07-10
Enamine	EN300-54764-0.1g	2-chloro-1H-1,3-benzodiazole-5-sulfonyl chloride	954262-24-9		0.1g	$678.0	2023-07-10
Enamine	EN300-54764-0.25g	2-chloro-1H-1,3-benzodiazole-5-sulfonyl chloride	954262-24-9		0.25g	$967.0	2023-07-10
Enamine	EN300-54764-0.5g	2-chloro-1H-1,3-benzodiazole-5-sulfonyl chloride	954262-24-9		0.5g	$1525.0	2023-07-10
Enamine	EN300-54764-1.0g	2-chloro-1H-1,3-benzodiazole-5-sulfonyl chloride	954262-24-9		1.0g	$1954.0	2023-07-10
Ambeed	A249149-1g	2-Chloro-1H-benzo[d]imidazole-6-sulfonyl chloride	954262-24-9	95+%	1g	$846.0	2025-04-14